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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized as a pH indicator

in various chemical and biological applications.[1] Its distinct color transition from yellow to

reddish-purple in the pH range of 7.2 to 8.8 makes it particularly valuable for monitoring pH in

near-neutral to slightly alkaline conditions.[2] The accuracy of pH measurements using Cresol
Red is highly dependent on its purity, as impurities can lead to significant errors. This technical

guide provides a comprehensive overview of the synthesis and purification methods for Cresol
Red, offering detailed experimental protocols and data to aid researchers in producing a high-

purity product suitable for sensitive analytical applications.

Physicochemical Properties of Cresol Red
A summary of the key physicochemical properties of Cresol Red is presented in the table

below.
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Property Value Reference

Chemical Formula C₂₁H₁₈O₅S [3]

Molecular Weight 382.43 g/mol [3]

Appearance
Dark green or brown-red

powder
[3]

Melting Point 290 °C [3]

pKa₁ ~1.0 [3]

pKa₂ ~8.3 [4]

pH Range (Acidic) 0.2 (Red) - 1.8 (Yellow) [1]

pH Range (Alkaline) 7.2 (Yellow) - 8.8 (Purple) [1]

Absorbance Maxima (λmax)
433 nm (HI⁻ form), 573 nm (I²⁻

form)
[5]

Solubility

Sparingly soluble in water;

soluble in ethanol and alkali

solutions

[3]

Synthesis of Cresol Red
The primary industrial synthesis of Cresol Red involves the condensation of o-sulfobenzoic

acid anhydride with o-cresol.[2] This reaction is a classic example of a Friedel-Crafts acylation.

The reaction is typically catalyzed by a Lewis acid, such as anhydrous zinc chloride, which

enhances the electrophilicity of the anhydride. The process involves the electrophilic attack of

two o-cresol molecules on the anhydride, leading to the formation of an intermediate which

then undergoes dehydration to form the characteristic cyclic sultone ring of the

sulfonephthalein dye.
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Heating (115-120 °C, 3.5-4 hours)
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Caption: Synthesis workflow for Cresol Red.

Experimental Protocol for Synthesis
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The following protocol is based on a patented preparation method and outlines the key steps

for the synthesis of Cresol Red.[6]

Materials:

o-Sulfobenzoic acid anhydride

o-Cresol

Anhydrous zinc chloride

Diluted hydrochloric acid

Diethyl ether

Benzene

Water

Equipment:

Reaction flask with a mechanical stirrer and reflux condenser

Heating mantle

Beakers

Filtration apparatus

Procedure:

In a reaction flask equipped with a mechanical stirrer and reflux condenser, combine o-

sulfobenzoic acid anhydride, o-cresol, and anhydrous zinc chloride in a weight ratio of

1:1.2:1.25.[6]

Heat the mixture to 115-120 °C with continuous stirring.[6]

Maintain this temperature for 3.5-4 hours.[6]
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After the reaction is complete, add water and diluted hydrochloric acid to the mixture. Heat

the mixture to boiling with continuous and sufficient stirring to produce finely dispersed

particles.[6]

While hot, pour the reactants into another container and wash the precipitate twice with

warm water (30-40 °C).[6]

Filter the mixture to collect the sediment.[6]

Heat and dry the sediment. After cooling, add diethyl ether and benzene to the dried product

and stir for several minutes to dissolve any unreacted o-cresol.[6]

Filter the mixture to remove the dissolved impurities and dry the resulting Cresol Red
product.[6]

Quantitative Data: While a specific yield for this exact protocol is not provided in the source, a

similar microwave-assisted synthesis has reported a yield of 90.6%.[3]

Purification of Cresol Red
For many applications, especially high-precision spectrophotometric pH measurements, the

synthesized Cresol Red requires further purification to remove any remaining impurities.[4][7]

Flash chromatography and High-Performance Liquid Chromatography (HPLC) are highly

effective methods for achieving the necessary purity.[4][7]

General Purification Workflow
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Caption: General workflow for the purification of Cresol Red.
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Flash Chromatography
Flash chromatography is a rapid and efficient method for the bulk purification of Cresol Red.[2]

It utilizes positive pressure to accelerate the elution of the solvent through the stationary phase.

Experimental Protocol for Flash Chromatography:

The following is a general procedure based on methods used for purifying Cresol Red and

similar sulfonephthalein dyes.[4]

Materials:

Crude Cresol Red

Silica gel (for normal phase) or C18-functionalized silica (for reversed-phase)

Solvents for mobile phase (e.g., water, acetonitrile, trifluoroacetic acid for reversed-phase)

Sand

Equipment:

Flash chromatography system (column, pump, fraction collector)

Rotary evaporator

Procedure:

Column Packing:

Select an appropriate size glass column.

Add a small plug of cotton or glass wool to the bottom of the column.

Add a thin layer of sand.

Prepare a slurry of the stationary phase (e.g., C18 silica) in the initial mobile phase

solvent.
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Pour the slurry into the column and allow it to pack under pressure, ensuring a uniform

bed.

Add another thin layer of sand on top of the stationary phase.

Sample Loading:

Dissolve approximately 1 gram of crude Cresol Red in 100 mL of a solvent mixture such

as water, acetonitrile, and trifluoroacetic acid (e.g., 95.0:5.0:0.05, v:v:v).[4]

Carefully load the sample solution onto the top of the column.

Elution:

Begin eluting the sample with the mobile phase, applying positive pressure.

A gradient elution may be employed, gradually increasing the polarity of the mobile phase

to separate the desired compound from impurities.

Collect fractions as the colored bands elute from the column.

Fraction Analysis and Product Recovery:

Analyze the collected fractions using a suitable method, such as thin-layer

chromatography (TLC) or UV-Vis spectroscopy, to identify the fractions containing pure

Cresol Red.

Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the

purified Cresol Red.

Purity Assessment: HPLC analysis of flash-purified Cresol Red has shown the product to be

free of detectable impurities.[7]

High-Performance Liquid Chromatography (HPLC)
For achieving the highest purity, preparative HPLC is a powerful technique.[2] While more

labor-intensive and yielding smaller batches than flash chromatography, it offers superior

resolution.[7]
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Experimental Protocol for HPLC:

The following protocol is adapted from a method for the purification of the related indicator, m-

cresol purple, and can be optimized for Cresol Red.[8][9]

Materials:

Crude or partially purified Cresol Red

HPLC-grade acetonitrile

HPLC-grade water

Trifluoroacetic acid (TFA)

Equipment:

Preparative HPLC system with a suitable detector (e.g., DAD or UV-Vis)

Preparative reversed-phase C18 column (e.g., 22 mm x 250 mm, 5 µm particle size)

Rotary evaporator

Procedure:

Mobile Phase Preparation:

Prepare a mobile phase consisting of acetonitrile and water, with a small amount of

trifluoroacetic acid (e.g., 0.05%) as a modifier. A common starting composition is 70%

acetonitrile and 30% water.[8][9]

Degas the mobile phase before use.

Sample Preparation:

Dissolve the Cresol Red sample in the mobile phase or a compatible solvent.

Filter the sample solution through a 0.45 µm filter before injection.
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Chromatographic Separation:

Set the flow rate appropriate for the preparative column.

Inject the sample onto the column.

Monitor the elution of compounds using the detector at a wavelength where Cresol Red
and potential impurities absorb (e.g., 433 nm and 573 nm).

Collect the fraction corresponding to the main Cresol Red peak.

Product Recovery:

Combine the collected pure fractions.

Remove the mobile phase solvents using a rotary evaporator to yield the purified Cresol
Red.

Recrystallization
Recrystallization is a fundamental technique for purifying solid organic compounds.[10] The

principle relies on the differential solubility of the compound and its impurities in a suitable

solvent at different temperatures. While a specific, optimized solvent system for Cresol Red is

not readily available in the searched literature, the general procedure can be applied by

systematically testing different solvents.

General Experimental Protocol for Recrystallization:

Solvent Selection:

Test the solubility of crude Cresol Red in various solvents at room temperature and at

their boiling points. An ideal solvent will dissolve the compound sparingly at room

temperature but completely at its boiling point.

Dissolution:

Place the crude Cresol Red in an Erlenmeyer flask.
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Add a minimal amount of the chosen hot solvent to just dissolve the solid completely.

Hot Filtration (if necessary):

If insoluble impurities are present, perform a hot gravity filtration to remove them.

Crystallization:

Allow the hot, saturated solution to cool slowly to room temperature.

Further cooling in an ice bath can maximize crystal formation.

Crystal Collection and Washing:

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent to remove any adhering soluble

impurities.

Drying:

Dry the purified crystals in a desiccator or a vacuum oven.

Conclusion
The synthesis of Cresol Red via the Friedel-Crafts acylation of o-sulfobenzoic acid anhydride

and o-cresol is a well-established method. For applications demanding high accuracy, such as

precise spectrophotometric pH measurements, rigorous purification is paramount. Flash

chromatography offers an efficient means for bulk purification, while preparative HPLC provides

the highest level of purity. The detailed protocols and data presented in this guide serve as a

valuable resource for researchers, enabling the consistent production of high-purity Cresol
Red for a wide range of scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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